Cas no 1807065-22-0 (Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate
• CAS No: 1807065-22-0
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038181
• Update Time: 2025-07-22

Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-8-5-11(12(15)16-2)10(7-14)4-9(8)6-13/h4-5H,3,6H2,1-2H3
• InChI Key： RMDZWMHTFFITKW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate

Comprehensive Overview of Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate (CAS No. 1807065-22-0)

Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate (CAS No. 1807065-22-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloromethyl group, cyano functionality, and ethylbenzoate backbone, makes it a versatile building block for researchers developing novel bioactive molecules. The compound's ester and nitrile groups contribute to its reactivity, enabling diverse transformations in modern synthetic chemistry.

In recent years, the demand for high-purity Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate has surged due to its applications in drug discovery and material science. Researchers frequently search for "synthesis methods for 1807065-22-0" or "Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate suppliers," reflecting its growing importance. The compound's stability under various conditions and compatibility with green chemistry principles align with current industry trends toward sustainable synthesis.

The cyano group in Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate enables nucleophilic additions, while the chloromethyl moiety facilitates further functionalization, making it valuable for constructing complex molecular architectures. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity, with many laboratories seeking "analytical data for CAS 1807065-22-0" for quality control purposes.

From a regulatory perspective, proper handling of Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, its chloromethyl component warrants careful storage away from moisture and strong bases. The compound's ethylbenzoate segment contributes to its moderate solubility in organic solvents, a property frequently investigated in "solubility studies of 1807065-22-0" queries.

Innovative applications of CAS 1807065-22-0 are emerging in agrochemical research and electronic materials. Its molecular framework serves as a precursor for liquid crystal compounds and organic semiconductors, addressing the growing demand for advanced materials in display technologies. The cyanoethylbenzoate moiety particularly interests researchers developing photoactive materials for solar energy applications.

Quality specifications for Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate typically require ≥98% purity, with stringent control of byproducts and isomers. Manufacturers often provide "certificates of analysis for 1807065-22-0" to meet pharmaceutical industry standards. The compound's stability data and storage recommendations are frequently requested information in procurement processes.

Recent patent literature reveals growing interest in derivatives of Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate for biologically active compounds. The chloromethyl group's reactivity allows efficient conjugation with various heterocycles, enabling medicinal chemists to explore new structure-activity relationships. This aligns with current pharmaceutical trends toward targeted therapies and personalized medicine approaches.

Environmental considerations for 1807065-22-0 include proper waste management of reaction byproducts. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important selection criteria for environmentally conscious researchers. Many institutions now request "green chemistry alternatives using Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate" to minimize ecological impact.

From a market perspective, the global availability of Methyl 4-chloromethyl-2-cyano-5-ethylbenzoate remains stable, with major suppliers offering both bulk quantities and research-scale amounts. Pricing trends show moderate fluctuations based on raw material costs for cyanoacetic acid derivatives and chloromethylation reagents. Procurement specialists often compare "1807065-22-0 price benchmarks" across regions to optimize supply chains.

Future research directions for CAS 1807065-22-0 may explore its potential in catalyzed cross-coupling reactions and click chemistry applications. The compound's balanced lipophilicity and electronic properties make it particularly interesting for developing PET tracers in medical imaging. These emerging applications demonstrate the continuing relevance of this multifunctional benzoate derivative in cutting-edge scientific research.